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Compound of Interest

Compound Name: N1,N11-Diethylnorspermine

Cat. No.: B1677607 Get Quote

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling N1,N11-Diethylnorspermine. The

following procedures are designed to ensure the safe handling, use, and disposal of this

compound in a laboratory setting.

Key Safety Information
While N1,N11-Diethylnorspermine tetrahydrochloride is not classified as hazardous under

standard regulations, it is crucial to note that its acute toxicity is not fully known.[1] Therefore,

handling should proceed with caution, adhering to good industrial hygiene and safety practices.

[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1677607?utm_src=pdf-interest
https://www.benchchem.com/product/b1677607?utm_src=pdf-body
https://www.benchchem.com/product/b1677607?utm_src=pdf-body
https://datasheets.scbt.com/sds/aghs/en/sc-204114.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-204114.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Data Summary: N1,N11-
Diethylnorspermine Tetrahydrochloride

Chemical Name N1,N11-Diethylnorspermine tetrahydrochloride

CAS Number 156886-85-0[1][2]

Molecular Weight 390.27 g/mol [3]

Appearance Powder

Stability
Stable under recommended storage conditions.

[1]

Incompatibilities
Strong oxidizing agents. Avoid extremes of

temperature and direct sunlight.[1]

Hazardous Decomposition Products Carbon oxides, Nitrogen oxides (NOx).[1]

Operational Plan for Safe Handling
1. Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling the powdered form to minimize inhalation risk.

2. Personal Protective Equipment (PPE):

Eye Protection: Always wear safety glasses with side shields.[4] For tasks with a higher risk

of splashing, use chemical safety goggles.[4][5]

Hand Protection: Wear disposable nitrile gloves as a minimum.[4] If direct contact is likely,

consider double-gloving. Change gloves immediately if they become contaminated.

Body Protection: A standard laboratory coat is required to protect skin and clothing.[4]

Respiratory Protection: If working outside of a fume hood where dust may be generated, use

a NIOSH-approved respirator. Respiratory protection must be in accordance with local

regulations.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://datasheets.scbt.com/sds/aghs/en/sc-204114.pdf
https://www.biocrick.com/download/document/BCC6654/MSDS.pdf
https://www.tocris.com/products/n1-n11-diethylnorspermine-tetrahydrochloride_0468
https://datasheets.scbt.com/sds/aghs/en/sc-204114.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-204114.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-204114.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.hartmann.info/en/topic/mission-infection-prevention/2020/correct-handling-of-ppe
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://datasheets.scbt.com/sds/aghs/en/sc-204114.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Handling Procedures:

Before use, ensure all necessary PPE is donned correctly.

Handle the compound in a designated area, away from incompatible materials like strong

oxidizing agents.[1]

When preparing solutions, add the solid to the solvent slowly to avoid splashing. N1,N11-
Diethylnorspermine tetrahydrochloride is soluble in water at 40 mg/mL (sonication is

recommended).[6]

Avoid creating dust when handling the powdered form.[1]

After handling, wash hands thoroughly with soap and water.

4. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water.

Skin Contact: Wash the affected area with soap and water.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration.[1]

Ingestion: Clean the mouth with water. Never give anything by mouth to an unconscious

person.[1]

In all cases of exposure, consult a physician if necessary.[1]

Disposal Plan
1. Waste Collection:

Collect all waste containing N1,N11-Diethylnorspermine, including unused material,

contaminated consumables (e.g., gloves, weighing paper), and empty containers, in a clearly

labeled, sealed container.

2. Spill Cleanup:
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In case of a spill, wear appropriate PPE.[1]

Cover the powder spill with a plastic sheet or tarp to minimize the spread of dust.[1]

Mechanically take up the spilled material and place it in a suitable container for disposal.[1]

Thoroughly clean the contaminated surface.[1]

3. Final Disposal:

Dispose of the chemical waste in accordance with all applicable federal, state, and local

environmental regulations. Consult with your institution's environmental health and safety

(EHS) department for specific guidance on chemical waste disposal.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of N1,N11-Diethylnorspermine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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